Cas no 2639452-40-5 (1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid)
1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27731993
- 1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
- 2639452-40-5
- 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid
-
- Inchi: 1S/C16H16N4O4S/c1-16(2,3)24-15(23)19-12-9(13(21)22)8-17-20(12)14-18-10-6-4-5-7-11(10)25-14/h4-8H,1-3H3,(H,19,23)(H,21,22)
- InChI Key: ALQTYRADOGSTRR-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1N1C(=C(C(=O)O)C=N1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 360.08922618g/mol
- Monoisotopic Mass: 360.08922618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 135Ų
1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27731993-1g |
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid |
2639452-40-5 | 1g |
$499.0 | 2023-09-10 | ||
| Enamine | EN300-27731993-5g |
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid |
2639452-40-5 | 5g |
$1448.0 | 2023-09-10 | ||
| Enamine | EN300-27731993-10g |
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid |
2639452-40-5 | 10g |
$2146.0 | 2023-09-10 | ||
| Enamine | EN300-27731993-0.05g |
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid |
2639452-40-5 | 95.0% | 0.05g |
$419.0 | 2025-03-19 | |
| Enamine | EN300-27731993-0.1g |
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid |
2639452-40-5 | 95.0% | 0.1g |
$439.0 | 2025-03-19 | |
| Enamine | EN300-27731993-0.25g |
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid |
2639452-40-5 | 95.0% | 0.25g |
$459.0 | 2025-03-19 | |
| Enamine | EN300-27731993-0.5g |
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid |
2639452-40-5 | 95.0% | 0.5g |
$479.0 | 2025-03-19 | |
| Enamine | EN300-27731993-1.0g |
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid |
2639452-40-5 | 95.0% | 1.0g |
$499.0 | 2025-03-19 | |
| Enamine | EN300-27731993-2.5g |
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid |
2639452-40-5 | 95.0% | 2.5g |
$978.0 | 2025-03-19 | |
| Enamine | EN300-27731993-5.0g |
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid |
2639452-40-5 | 95.0% | 5.0g |
$1448.0 | 2025-03-19 |
1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid
Recent Advances in the Study of 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid (CAS: 2639452-40-5)
The compound 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid (CAS: 2639452-40-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both benzothiazole and pyrazole moieties in its structure suggests a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and click chemistry, to optimize the production of this compound and its derivatives.
In vitro studies have demonstrated that 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid exhibits promising inhibitory activity against specific enzymatic targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, recent findings indicate that this compound shows selective inhibition of certain cancer-related kinases, making it a potential candidate for targeted cancer therapy.
Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between this compound and its biological targets. These studies have identified key structural features that contribute to its binding affinity and selectivity, paving the way for the design of more potent and specific analogs.
Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties.
In conclusion, 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research efforts are focused on optimizing its pharmacological profile and exploring its applications in treating various diseases. Future studies will likely provide deeper insights into its mechanism of action and therapeutic utility, solidifying its position as a valuable tool in drug discovery.
2639452-40-5 (1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)